4-{[2,5-dimethyl-1-(3-pyridinyl)-1H-pyrrol-3-yl]methylene}-2-phenyl-5-propyl-2,4-dihydro-3H-pyrazol-3-one

• IUPAC Name: (4Z)-4-[(2,5-dimethyl-1-pyridin-3-ylpyrrol-3-yl)methylidene]-2-phenyl-5-propylpyrazol-3-one
• InChI: InChI=1S/C24H24N4O/c1-4-9-23-22(24(29)28(26-23)20-10-6-5-7-11-20)15-19-14-17(2)27(18(19)3)21-12-8-13-25-16-21/h5-8,10-16H,4,9H2,1-3H3/b22-15-
• InChI Key: PCRLTIDIXZANKG-JCMHNJIXSA-N
• Canonical SMILES: CCCC1=NN(C(=O)C1=CC2=C(N(C(=C2)C)C3=CN=CC=C3)C)C4=CC=CC=C4
• Isomeric SMILES: CCCC\1=NN(C(=O)/C1=C\C2=C(N(C(=C2)C)C3=CN=CC=C3)C)C4=CC=CC=C4
• Molecular Formula: C24H24N4O
• Molecular Weight: 384.5 g/mol

Description

The chemical compound belongs to the class of aza heterocycles, which are of significant interest due to their diverse pharmacological activities and potential application in material science. These compounds exhibit a range of chemical behaviors that are crucial for the development of novel therapeutic agents and materials.

Synthesis Analysis

The synthesis of related aza heterocycles involves complex reactions, including the condensation of phenylhydrazine with alkyl derivatives in the presence of pyridine, leading to a variety of pyrazolopyridines. For instance, a study demonstrated the synthesis of related compounds through condensation reactions that yielded complex mixtures, highlighting the challenges and intricacies involved in synthesizing these heterocyclic compounds (Gubaidullin et al., 2014).

Molecular Structure Analysis

The molecular structure of aza heterocycles has been a subject of extensive research, revealing fascinating insights into their conformation and stability. X-ray crystallography and NMR spectroscopy are pivotal in determining their structure, demonstrating the existence of tautomeric forms and the delocalization of charges within the molecule. These structural analyses are crucial for understanding the chemical reactivity and properties of the compounds (Akhramez et al., 2016).

Chemical Reactions and Properties

Aza heterocycles undergo a range of chemical reactions, including regioselective synthesis and transformations in the presence of various reagents under specific conditions, such as ultrasound irradiation. These reactions not only illustrate the reactive nature of these compounds but also their potential for creating structurally diverse derivatives with possible enhanced properties (Nikpassand et al., 2010).